(4-[(2-Fluorophenyl)methoxy]phenyl)methanol

• IUPAC Name: [4-[(2-fluorophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C14H13FO2/c15-14-4-2-1-3-12(14)10-17-13-7-5-11(9-16)6-8-13/h1-8,16H,9-10H2
• InChI Key: GEPCVUQQSDLTEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=C(C=C2)CO)F
• Molecular Formula: C14H13FO2
• Molecular Weight: 232.25 g/mol

Description

“(4-[(2-Fluorophenyl)methoxy]phenyl)methanol” is a chemical compound with the molecular formula C14H13FO2. It is a complex organic molecule that contains a methoxy group and a fluorophenyl group attached to a phenyl ring.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains have been developed for fuel cell applications. These membranes exhibit high proton conductivities and low methanol permeabilities, indicating their potential as effective materials for proton exchange membrane fuel cells (Wang et al., 2012). Similarly, comb-shaped poly(arylene ether sulfone)s have shown promising properties as polyelectrolyte membrane materials due to their high proton conductivity (Kim et al., 2008).

Chemosensors for Metal Ion Detection

A novel Schiff base chemosensor based on phenyl thiadiazole has been developed for the selective and sensitive detection of Al3+ ions. This sensor displays quick responses, excellent selectivity, and sensitivity, highlighting its potential in environmental monitoring and chemical analysis (Manna et al., 2020).

Interactions with Alcohols

Studies on the interaction of alcohols with fluorophenylacetylenes have provided insights into hydrogen bonding behavior and molecular structure, contributing to our understanding of molecular interactions in various chemical contexts (Maity et al., 2011).

Synthesis and Structural Analysis

Research has focused on the synthesis and crystal structure analysis of compounds related to "(4-[(2-Fluorophenyl)methoxy]phenyl)methanol", providing valuable information on their chemical properties and potential applications in materials science and pharmaceuticals (Liang, 2009).

Environmental and Kinetic Studies

Kinetic studies of La3+-promoted methanolysis of S-aryl methylphosphonothioates offer insights into potential methodologies for the decontamination of toxic byproducts, demonstrating the environmental applications of these compounds (Dhar et al., 2011).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, indole derivatives are known to interact with their targets, leading to various biological activities .

Biochemical Pathways

For example, indole derivatives have been reported to influence various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The solubility of similar compounds, such as phthalocyanines, in apolar solvents can be improved by adding different types of substituents . This suggests that the bioavailability of (4-[(2-Fluorophenyl)methoxy]phenyl)methanol could be influenced by its chemical structure.

Result of Action

Similar compounds have been reported to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The performance of similar compounds, such as fluorinated phthalocyanines, has been reported to improve in the presence of a fluorine atom as an electron withdrawing agent . This suggests that the action, efficacy, and stability of (4-[(2-Fluorophenyl)methoxy]phenyl)methanol could be influenced by its chemical environment.